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The ascidian Ciona intestinalis serves as a powerful and unique model organism for unraveling

the evolutionary history of neuropeptide signaling systems. Its critical phylogenetic position as

an invertebrate chordate, representing the closest living relatives of vertebrates, provides an

unparalleled window into the ancestral states of complex vertebrate neuroendocrine systems.

[1][2][3][4][5] This guide offers a comparative analysis of Ciona against other established

models, presents key experimental data and methodologies, and illustrates the unique

evolutionary insights gained from studying its neuropeptidergic systems.

Comparative Analysis of Model Organisms
Ciona intestinalis bridges the evolutionary gap between protostome invertebrates, like

Drosophila and C. elegans, and vertebrates. This unique position means it retains many

ancestral chordate features that have been lost or highly modified in other lineages. Unlike

traditional invertebrate models, ascidians possess neuropeptides that are structurally and

functionally more akin to their vertebrate counterparts. However, they also exhibit lineage-

specific diversifications, such as novel peptide families and unique receptor functionalities,

offering insights into both conservation and evolutionary innovation.
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Table 1: Comparison of Model Organisms for Neuropeptide Evolution Research
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Feature
Ciona
intestinalis
(Ascidian)

Drosophila
melanogaster
(Insect)

Caenorhabditi
s elegans
(Nematode)

Mus musculus
(Vertebrate)

Phylogenetic

Position

Invertebrate

Deuterostome

(Chordate)

Protostome

(Ecdysozoan)

Protostome

(Ecdysozoan)

Vertebrate

(Chordate)

Relationship to

Vertebrates
Sister group Distant relative Distant relative Direct model

Neuropeptide

Homologs

Possesses clear

orthologs of

many vertebrate

neuropeptides

(e.g., GnRH,

Vasopressin,

Tachykinin,

CCK/Cionin).

Shares some

ancestral

bilaterian

neuropeptides,

but many have

diverged

significantly (e.g.,

NPY-like

neuropeptide F).

Shares some

ancestral

bilaterian

neuropeptides;

significant

divergence and

loss of some

families.

Direct homology

with human

neuropeptides.

Genome

Simplicity

Relatively simple

genome; less

gene duplication

than vertebrates.

Compact

genome, well-

annotated.

Compact

genome, well-

annotated.

Complex

genome with

extensive gene

duplication.

Experimental

Advantages

Simple chordate

nervous system,

rapid

development,

established gene

editing

techniques,

powerful model

for regeneration.

Powerful genetic

tools, short life

cycle, well-

understood

neuroanatomy.

Invariant cell

lineage,

transparent body,

powerful genetic

tools, simple

nervous system.

Physiological

and genetic

similarity to

humans.

Limitations Lacks some

vertebrate-

specific

neuropeptides

Diverged

significantly from

deuterostome

lineage, limiting

High degree of

divergence; lacks

many

neuropeptide

Ethical

considerations,

high cost,
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(e.g.,

Neuropeptide Y,

Kisspeptin).

Aquatic

husbandry

required.

direct

comparison for

some peptide

families.

systems found in

other bilaterians.

developmental

complexity.

Key Neuropeptide Families in Ciona
Peptidomic studies, primarily using mass spectrometry, have identified over 30 neuropeptides

in Ciona. These can be broadly classified into two categories: orthologs of vertebrate peptides

and novel, Ciona-specific peptide families. This duality makes Ciona an exceptional model for

studying both the conserved core of chordate neuropeptide signaling and the mechanisms of

evolutionary diversification.

Table 2: Major Neuropeptide Families in Ciona intestinalis and their Vertebrate Homologs
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Ciona Neuropeptide
Family

Vertebrate Homolog(s)
Key Characteristics &
Significance

Cionin
Cholecystokinin (CCK) /

Gastrin

The first CCK/gastrin homolog

identified in an invertebrate, it

conserves the C-terminal

consensus motif and plays a

role in ovulation.

Ci-TK
Tachykinins (e.g., Substance

P)

Regulates oocyte growth

through a novel protease-

associated pathway,

demonstrating functional

diversification.

Ci-VP Vasopressin / Oxytocin

An ascidian-specific molecular

form that stimulates oocyte

maturation and ovulation,

highlighting lineage-specific

evolution of function.

tGnRHs
Gonadotropin-Releasing

Hormone (GnRH)

Multiple GnRH forms exist.

Their receptors have

undergone lineage-specific

multiplication and form unique

heterodimers, tuning signaling

output.

Ci-Calcitonin Calcitonin

Homologs of calcitonin and its

receptor are present, indicating

an ancient origin for this

signaling system within

chordates.

LF peptides, YFL/V peptides None (Ciona-specific)

Novel peptide families

identified in Ciona,

representing lineage-specific

innovations in

neuropeptidergic signaling.
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Experimental Protocols and Workflows
The study of Ciona neuropeptides integrates 'omics' technologies with functional assays. This

approach has been crucial for both identifying peptides and elucidating their biological roles.

Experimental Workflow: From Discovery to Function
The general workflow for identifying and characterizing neuropeptides in Ciona involves a

multi-step process that begins with tissue extraction and culminates in functional validation.

This systematic approach has successfully deorphanized numerous peptide-receptor pairs.
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Discovery Phase

Characterization Phase

Functional Analysis

1. Tissue Dissection
(Neural Complex, Ovary)

2. Peptide Extraction
& Mass Spectrometry

(Peptidomics)

3. Peptide Identification
(Database Search)

4. Receptor Prediction
(Homology Search &
Machine Learning)

5. Receptor Validation
(Binding Assays)

6. Gene Expression Analysis
(in situ hybridization, qPCR)

7. Functional Assays
(e.g., Oocyte Maturation,

Ovulation Induction)

8. Gene Editing
(CRISPR/Cas9)

& Transcriptomics
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Ovarian Follicle

Peptidergic Neuron

Ciona Tachykinin
(Ci-TK)

Releases

Ci-TK Receptor
(GPCR)

Binds to

Intracellular
Signaling Cascade

Activates

Protease Activity
(Upregulated)

Enhances

Vitellogenesis
(Yolk Accumulation)

Facilitates

Oocyte Growth

Promotes
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Ciona GnRH

Heterodimer
(R1 + R4)

Binds

Heterodimer
(R2 + R4)

Binds

Ci-GnRHR1 Ci-GnRHR2Ci-GnRHR4

Fine-tuned
Signaling Output 1

Generates

Fine-tuned
Signaling Output 2

Generates
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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